Cas no 893928-56-8 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide
• CAS No: 893928-56-8
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 6453434
• Update Time: 2025-11-03

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide
• Benzeneacetamide, N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-ethoxy-

• Inchi： 1S/C19H25N3O2S/c1-5-24-14-8-6-13(7-9-14)10-17(23)20-18-15-11-25-12-16(15)21-22(18)19(2,3)4/h6-9H,5,10-12H2,1-4H3,(H,20,23)
• InChI Key： XIXMXSBHVKFAHE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C(C)(C)C)N=C3CSCC3=2)=O)=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 582.9±50.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide

Comprehensive Overview of N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide (CAS 893928-56-8)

The compound N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide (CAS 893928-56-8) is a specialized organic molecule with a unique structural framework, combining a thienopyrazole core with an ethoxyphenylacetamide moiety. This hybrid structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of a tert-butyl group enhances its steric stability, while the ethoxy substituent contributes to its solubility and interaction with biological targets.

Recent studies highlight the growing interest in thienopyrazole derivatives, particularly in drug discovery for their role as kinase inhibitors or anti-inflammatory agents. The CAS 893928-56-8 compound is often explored for its structure-activity relationship (SAR), a hot topic in medicinal chemistry. Researchers are investigating how modifications to its acetamide or thienopyrazole components could optimize efficacy against specific diseases, aligning with the demand for personalized medicine.

From a synthetic perspective, the preparation of N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide involves multi-step organic reactions, including cyclization and amidation. Its CAS registry number (893928-56-8) ensures precise identification in chemical databases, a critical factor for reproducibility in academic and industrial labs. The compound’s purity and stability are frequently discussed in forums, reflecting user concerns about storage conditions and handling protocols for sensitive intermediates.

In agrochemical applications, derivatives of this compound are being tested for their potential as plant growth regulators or pest control agents, addressing global challenges like sustainable agriculture. The 4-ethoxyphenyl group’s role in enhancing bioavailability is a key focus, tying into broader discussions about green chemistry and reducing environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 893928-56-8, with researchers often querying optimal methods for its quantification. The compound’s spectral data and chromatographic behavior are frequently shared in open-access databases, supporting collaborative innovation.

As the scientific community prioritizes AI-driven drug design, N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(4-ethoxyphenyl)acetamide serves as a case study for computational modeling. Questions about its docking affinity or ADMET properties (absorption, distribution, metabolism, excretion, toxicity) dominate search trends, reflecting the intersection of chemistry and machine learning.

In summary, CAS 893928-56-8 exemplifies the synergy between traditional organic synthesis and modern applications. Its versatility in pharmaceutical, agrochemical, and material science research underscores its relevance in addressing contemporary scientific and societal needs.